Cas no 24966-91-4 (4-(4-methylphenyl)-1,3-thiazol-2-amine hydrobromide)

• Product Name: 4-(4-methylphenyl)-1,3-thiazol-2-amine hydrobromide
• CAS No: 24966-91-4
• MF: C₁₀H₁₁BrN₂S
• MW: 271.176739931107
• CID: 913382
• PubChem ID: 16824784
• Update Time: 2025-04-24

4-(4-methylphenyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F0017-0358
• 4-p-Tolyl-thiazol-2-ylamine hydrobromide
• (4-Hydroxy-phenyl)-p-tolyl-sulfid
• 4-(4-methyl-phenyl)-thiazol-2-ylamine hydrobromide
• 4-(p-tolylsulfanyl)phenol
• 4-Hydroxy-1-p-tolylmercapto-benzol
• 4'-Oxy-4-methyl-diphenylsulfid
• 4-p-Tolylmercapto-phenol
• 4-p-tolylsulfanyl-phenol
• 4-p-Tolyl-thiazol-2-ylamin, Hydrobromid
• CTK1F4854
• Monothiohydrochinon-S-p-tolylaether
• Phenol, 4-[(4-methylphenyl)thio]-
• SureCN3485028
• 4-(4-methylphenyl)-1,3-thiazol-2-amine hydrobromide
• 4-(4-methylphenyl)-1,3-thiazol-2-aminehydrobromide
• RYGLGFKXSWZERM-UHFFFAOYSA-N
• AKOS016374028
• 4-(4-methylphenyl)-1,3-thiazol-2-amine;hydrobromide
• 4-(4-methylphenyl)-1,3-thiazol-2(3H)-imine hydrobromide
• SCHEMBL8360772
• F0017-0358
• 24966-91-4
• AKOS016374035

• Inchi： 1S/C10H10N2S.BrH/c1-7-2-4-8(5-3-7)9-6-13-10(11)12-9;/h2-6H,1H3,(H2,11,12);1H
• InChI Key： RYGLGFKXSWZERM-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 269.98263g/mol
• Monoisotopic Mass: 269.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(4-methylphenyl)-1,3-thiazol-2-amine hydrobromide

Professional Introduction to Compound with CAS No. 24966-91-4 and Product Name IFLAB-BB F0017-0358

The compound with the CAS number 24966-91-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the product name IFLAB-BB F0017-0358, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it a valuable asset in the creation of novel therapeutic agents designed to address a range of medical conditions.

In recent years, the demand for high-quality intermediates in pharmaceutical manufacturing has surged, driven by advancements in drug discovery technologies and an increasing emphasis on precision medicine. The compound 24966-91-4, as encapsulated in the product IFLAB-BB F0017-0358, exemplifies this trend by offering researchers a reliable and efficient tool for developing next-generation medications.

One of the most compelling aspects of this compound is its versatility in chemical transformations. Its molecular framework allows for a wide array of modifications, enabling scientists to tailor its properties for specific applications. This flexibility is particularly crucial in medicinal chemistry, where the ability to modify a core structure can significantly impact the efficacy and safety of a drug candidate.

Recent studies have highlighted the potential of 24966-91-4 as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in developing compounds that modulate enzyme activity, which is a common strategy in anti-inflammatory and anti-cancer drug design. The compound's ability to serve as a scaffold for such modifications underscores its importance in modern drug discovery.

The product IFLAB-BB F0017-0358 is formulated to ensure high purity and consistency, making it an ideal choice for industrial-scale applications. Manufacturers value this product for its reliability, as it minimizes the risk of impurities that could compromise the integrity of final drug formulations. This level of quality control is essential in pharmaceuticals, where even minor deviations can have significant consequences.

Advancements in analytical techniques have further enhanced the utility of 24966-91-4. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) allow researchers to precisely characterize this compound, ensuring that it meets stringent regulatory standards. These tools are indispensable in verifying the identity and purity of chemical entities used in drug development.

The role of intermediates like 24966-91-4 extends beyond mere building blocks; they are strategic assets that enable innovative drug design. By leveraging its unique properties, scientists can create molecules with enhanced pharmacokinetic profiles, improved bioavailability, and reduced toxicity. Such innovations are critical in addressing unmet medical needs and improving patient outcomes.

In conclusion, the compound with CAS number 24966-91-4, available as IFLAB-BB F0017-0358, represents a significant advancement in pharmaceutical chemistry. Its versatility, coupled with rigorous quality control measures, makes it an indispensable tool for researchers striving to develop novel therapeutic agents. As the field of drug discovery continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.